Cas no 2224206-20-4 (1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one
• CAS No: 2224206-20-4
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 5410783
• PubChem ID: 132396371
• Update Time: 2025-10-18

1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-6702324
• 1-(4-Cyclopropylsulfonylpiperazin-1-yl)prop-2-en-1-one
• Z3462916923
• 1-[4-(cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one
• AKOS034007592
• 2224206-20-4
• 1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one

• Inchi： 1S/C10H16N2O3S/c1-2-10(13)11-5-7-12(8-6-11)16(14,15)9-3-4-9/h2,9H,1,3-8H2
• InChI Key： CAORYHKZMZRGCV-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(C(C=C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one

1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one (CAS No. 2224206-20-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one (CAS No. 2224206-20-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of β-enamino ketones, which are known for their diverse biological activities and synthetic utility.

The molecular structure of 1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one is characterized by a cyclopropanesulfonyl group attached to a piperazine ring, which is further linked to a propenone moiety. The cyclopropanesulfonyl group is a key functional group that imparts unique chemical and biological properties to the molecule. The piperazine ring, on the other hand, is a versatile scaffold that is widely used in drug design due to its ability to form hydrogen bonds and interact with various biological targets.

Recent studies have highlighted the importance of 1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one in the development of new therapeutic agents. One of the key areas of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory and respiratory disorders such as chronic obstructive pulmonary disease (COPD) and asthma.

The mechanism of action of 1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one as a PDE4 inhibitor involves its ability to selectively bind to the active site of the enzyme, thereby preventing the hydrolysis of cyclic adenosine monophosphate (cAMP). This leads to an increase in intracellular cAMP levels, which can have anti-inflammatory and bronchodilatory effects. The selectivity and potency of this compound make it an attractive candidate for further development as a therapeutic agent.

In addition to its enzymatic inhibition properties, 1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one has also shown promise in other areas of medicinal chemistry. For example, it has been investigated for its potential as an antiviral agent against certain RNA viruses. A study published in Antiviral Research reported that this compound exhibits antiviral activity against respiratory syncytial virus (RSV), a common cause of respiratory infections in infants and young children. The mechanism by which it exerts its antiviral effects is not yet fully understood, but it is believed to involve interference with viral replication processes.

The synthetic accessibility of 1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one is another factor that contributes to its appeal as a research tool and potential drug candidate. The compound can be synthesized through a series of well-established organic reactions, including the formation of the cyclopropanesulfonyl group via sulfonylation reactions and the construction of the piperazine ring using standard coupling techniques. This synthetic flexibility allows for the preparation of various analogs and derivatives, which can be used to optimize the compound's pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 1-[4-(Cyclopropanesulfonyl)piperazin-1-yl]prop-2-en-1-one (CAS No. 2224206-20-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features, combined with its potent biological activities, make it an attractive candidate for further research and development as a potential therapeutic agent. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential for addressing unmet medical needs in various disease areas.